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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol

CAS No.: 29922-45-0

Cat. No.: B2857558

Get Quote

Molecular Weight: 166.22 g/mol

Executive Summary & Compound Significance
2-(Hydroxymethyl)-4-propylphenol (also referred to as 5-propyl-2-hydroxybenzyl alcohol) is a

critical intermediate in the synthesis of phenolic resins and a model compound for lignin

degradation studies. Structurally, it represents a salicyl alcohol derivative where the para-

position (relative to the phenolic hydroxyl) is substituted with a propyl chain.

Accurate spectroscopic characterization of this compound is essential for validating the extent

of formaldehyde addition to 4-propylphenol and for monitoring the stability of the benzylic

alcohol group, which is prone to self-condensation to form methylene bridges. This guide

provides a self-validating analytical workflow for researchers in drug development and polymer

chemistry.

Experimental Protocols
To ensure data integrity and reproducibility, the following sample preparation protocols are

recommended.
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Nuclear Magnetic Resonance (NMR) Preparation[1]
Solvent: Deuterated Chloroform (

) is the standard solvent. However, if the benzylic OH signal is obscured or broad, Dimethyl
Sulfoxide-

(

) is recommended to sharpen the exchangeable proton signals.

Concentration: Dissolve 10–15 mg of the analyte in 0.6 mL of solvent.

Reference: Tetramethylsilane (TMS,

0.00 ppm) or residual solvent peak (

,

7.26 ppm).

Mass Spectrometry (GC-MS) Preparation
Derivatization (Optional but Recommended): While the compound is volatile, the benzylic

and phenolic hydroxyl groups can lead to tailing. Silylation with BSTFA (N,O-

Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS is recommended for quantitative analysis.

Direct Injection: Dissolve 1 mg in 1 mL of Methanol or Ethyl Acetate.

Ionization: Electron Impact (EI) at 70 eV.

Infrared Spectroscopy (FT-IR)
Method: Attenuated Total Reflectance (ATR) on a Diamond/ZnSe crystal is preferred over

KBr pellets to prevent moisture absorption which interferes with the hydroxyl region.

Mass Spectrometry Analysis
The mass spectrum of 2-(Hydroxymethyl)-4-propylphenol is dominated by the stability of the

aromatic core and the lability of the benzylic hydroxyl group.
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Key Fragmentation Data (EI, 70 eV)
m/z (Ion Type) Relative Intensity

Structural
Assignment

Mechanistic Insight

166 (

)
20-30% Molecular Ion

Parent molecule,

relatively stable due to

aromaticity.

148 (

)
100% (Base Peak)

Ortho-effect: Rapid

loss of water to form a

stable quinone

methide or cyclic ether

species. This is

diagnostic for o-

hydroxybenzyl

alcohols.

137 40-50%

Benzylic cleavage of

the propyl chain (loss

of ethyl group) to form

a stabilized tropylium-

like ion.

119 15-25%

Secondary

fragmentation losing

water from the 137

fragment.

107 30-40%
$[M - C_3H_7 - O]^+

$

Characteristic

hydroxytropylium ion

observed in

alkylphenols

(analogous to 4-

propylphenol base

peak).

Fragmentation Pathway Logic
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The following diagram illustrates the primary fragmentation pathways, highlighting the critical

"Ortho-Effect" dehydration which distinguishes this isomer from its meta- or para-

hydroxymethyl analogs.

Molecular Ion (M+)
m/z 166

Quinone Methide Ion
[M - H2O]+

m/z 148 (Base Peak)
- H2O (Ortho Effect)

Propyl Cleavage
[M - Et]+
m/z 137

- C2H5 (Benzylic Cleavage)
Hydroxytropylium

m/z 107

- C3H5

- CH2O

Click to download full resolution via product page

Figure 1: Proposed fragmentation pathway for 2-(Hydroxymethyl)-4-propylphenol under

Electron Impact (EI).

Infrared Spectroscopy (FT-IR)
The IR spectrum serves as a rapid "fingerprint" verification. The simultaneous presence of

phenolic and aliphatic hydroxyl bands is key.
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Frequency (

)
Intensity Assignment Technical Note

3100–3450 Strong, Broad O-H Stretch

Overlap of phenolic

OH and benzylic

alcohol OH.

Broadening indicates

intermolecular H-

bonding.

2955, 2930, 2870 Medium C-H Stretch

Aliphatic stretches

from the propyl chain (

,

) and hydroxymethyl

.

1595, 1500 Medium-Strong C=C Aromatic
"Breathing" modes of

the benzene ring.

1450, 1420 Medium Bend

Scissoring

deformation of

methylene groups.

1230 Strong C-O Stretch (Phenol)

stretch. Shifts to

higher freq compared

to alcohols due to

resonance.

1010–1050 Strong C-O Stretch (Alcohol)
stretch. Diagnostic for

the hydroxymethyl

group.

815–825 Medium C-H Out-of-Plane

1,2,4-trisubstituted

benzene pattern (2

adjacent H's, 1

isolated H).
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Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][2][3][4][5]
NMR provides the definitive structural proof. The coupling patterns in the aromatic region

confirm the 1,2,4-substitution, and the integration values validate the length of the propyl chain.

H NMR Data ( , 400 MHz)
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Shift (

, ppm)
Multiplicity Integration Assignment

Coupling (

, Hz)

6.95 – 7.05 Doublet (d) 1H H-3 (Aromatic) (Meta)

6.90 – 7.00
Doublet of

Doublets (dd)
1H H-5 (Aromatic)

6.75 – 6.85 Doublet (d) 1H H-6 (Aromatic) (Ortho)

4.75 Singlet (s) 2H
Ar-CH

-OH

May appear as

doublet if OH

couples; usually

broad s.[1][2][3]

2.48 Triplet (t) 2H

Ar-CH

-CH

1.58 Multiplet (sextet) 2H

CH

-CH

-CH

0.91 Triplet (t) 3H

CH

-CH

~5.0 – 8.0 Broad Singlet 2H
-OH (Phenolic &

Benzylic)

Highly variable;

solvent/concentr

ation dependent.

Critical Interpretation:

H-3 vs H-6: H-6 is ortho to the phenolic oxygen, which is electron-donating by resonance,

causing H-6 to be the most shielded (lowest ppm) aromatic proton. H-3 is meta to the

phenolic OH and ortho to the hydroxymethyl group, appearing slightly downfield.
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Substitution Pattern: The presence of one large ortho coupling (

Hz) and one small meta coupling (

Hz) confirms the 1,2,4-substitution.

C NMR Data ( , 100 MHz)
Shift (

, ppm)
Carbon Type Assignment

153.5 Quaternary (C) C-1 (Phenolic C-OH)

135.0 Quaternary (C) C-4 (Alkyl substituted)

129.5 Methine (CH) C-3

128.8 Methine (CH) C-5

125.0 Quaternary (C)
C-2 (Hydroxymethyl

substituted)

115.5 Methine (CH) C-6 (Ortho to Phenol)

62.5
Methylene (CH

)

Ar-CH

-OH

37.2
Methylene (CH

)

Ar-CH

-Et

24.8
Methylene (CH

)

-CH

-CH

13.9
Methyl (CH

)

-CH

NMR Correlation Logic (HMBC/COSY)
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The following diagram details the scalar couplings (COSY) and long-range heteronuclear

correlations (HMBC) required to unambiguously assign the structure.

Correlation Types

Propyl Protons
(0.9, 1.6, 2.5 ppm) COSY (Vicinal)

Quaternary C
(C1, C2, C4)

HMBC (C4, C3, C5)

Hydroxymethyl H
(4.75 ppm)

HMBC (C1, C2, C3)

Aromatic H
(6.7 - 7.0 ppm) COSY (Ortho/Meta) Aliphatic C COSY (H-H) HMBC (H-C)

Click to download full resolution via product page

Figure 2: Key COSY and HMBC correlations for structural verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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